![molecular formula C23H31N3O4S B4240456 4-[2-(4-benzyl-1-piperazinyl)-2-oxoethoxy]-N-butylbenzenesulfonamide](/img/structure/B4240456.png)
4-[2-(4-benzyl-1-piperazinyl)-2-oxoethoxy]-N-butylbenzenesulfonamide
Overview
Description
4-[2-(4-benzyl-1-piperazinyl)-2-oxoethoxy]-N-butylbenzenesulfonamide, also known as BBS-1, is a chemical compound that has been extensively studied for its potential applications in scientific research. BBS-1 belongs to the class of sulfonamide compounds and has been shown to exhibit a range of biochemical and physiological effects.
Mechanism of Action
The mechanism of action of 4-[2-(4-benzyl-1-piperazinyl)-2-oxoethoxy]-N-butylbenzenesulfonamide is not fully understood. However, it is believed to act by inhibiting the activity of enzymes such as carbonic anhydrase and acetylcholinesterase. 4-[2-(4-benzyl-1-piperazinyl)-2-oxoethoxy]-N-butylbenzenesulfonamide has also been shown to interact with ion channels and receptors in the nervous system, which may contribute to its neuroprotective effects.
Biochemical and Physiological Effects
4-[2-(4-benzyl-1-piperazinyl)-2-oxoethoxy]-N-butylbenzenesulfonamide has been shown to exhibit a range of biochemical and physiological effects. It has been shown to inhibit the growth of a range of bacteria and fungi, including Staphylococcus aureus and Candida albicans. 4-[2-(4-benzyl-1-piperazinyl)-2-oxoethoxy]-N-butylbenzenesulfonamide has also been shown to exhibit antiviral activity against a range of viruses, including herpes simplex virus and influenza virus. In addition, 4-[2-(4-benzyl-1-piperazinyl)-2-oxoethoxy]-N-butylbenzenesulfonamide has been shown to exhibit anticancer activity by inducing cell cycle arrest and apoptosis in cancer cells.
Advantages and Limitations for Lab Experiments
One of the main advantages of 4-[2-(4-benzyl-1-piperazinyl)-2-oxoethoxy]-N-butylbenzenesulfonamide is its broad range of biological activities, which makes it a promising candidate for the development of new drugs. 4-[2-(4-benzyl-1-piperazinyl)-2-oxoethoxy]-N-butylbenzenesulfonamide is also relatively easy to synthesize and purify, which makes it a useful tool for scientific research. However, one of the limitations of 4-[2-(4-benzyl-1-piperazinyl)-2-oxoethoxy]-N-butylbenzenesulfonamide is its potential toxicity, which may limit its use in certain applications.
Future Directions
There are several future directions for research on 4-[2-(4-benzyl-1-piperazinyl)-2-oxoethoxy]-N-butylbenzenesulfonamide. One area of research is the development of new drugs based on the structure of 4-[2-(4-benzyl-1-piperazinyl)-2-oxoethoxy]-N-butylbenzenesulfonamide. Another area of research is the elucidation of the mechanism of action of 4-[2-(4-benzyl-1-piperazinyl)-2-oxoethoxy]-N-butylbenzenesulfonamide, which may lead to the development of more effective drugs. Additionally, further studies are needed to determine the safety and toxicity of 4-[2-(4-benzyl-1-piperazinyl)-2-oxoethoxy]-N-butylbenzenesulfonamide, which will be important for its future applications in scientific research.
Scientific Research Applications
4-[2-(4-benzyl-1-piperazinyl)-2-oxoethoxy]-N-butylbenzenesulfonamide has been extensively studied for its potential applications in scientific research. It has been shown to exhibit a range of biological activities, including antibacterial, antifungal, antiviral, and anticancer properties. 4-[2-(4-benzyl-1-piperazinyl)-2-oxoethoxy]-N-butylbenzenesulfonamide has also been shown to have potential applications in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.
properties
IUPAC Name |
4-[2-(4-benzylpiperazin-1-yl)-2-oxoethoxy]-N-butylbenzenesulfonamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H31N3O4S/c1-2-3-13-24-31(28,29)22-11-9-21(10-12-22)30-19-23(27)26-16-14-25(15-17-26)18-20-7-5-4-6-8-20/h4-12,24H,2-3,13-19H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WVPKBKRGDFMGKF-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCNS(=O)(=O)C1=CC=C(C=C1)OCC(=O)N2CCN(CC2)CC3=CC=CC=C3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H31N3O4S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
445.6 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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